Cas no 116521-73-4 (Moluccanin)

• Product Name: Moluccanin
• CAS No: 116521-73-4
• MF: C₂₀H₁₈O₈
• MW: 386.352126598358
• CID: 222838
• Update Time: 2025-07-08

Moluccanin Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrano[2,3-g]-1,4-benzodioxin-7-one,2,3-dihydro-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-(hydroxymethyl)- (9CI)
• Moluccanin
• 2,3-Dihydro-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-(hydroxymethyl)-7H-pyrano[2,3-g]-1,4-benzodioxin-7-one
• W1848

• Inchi： 1S/C20H18O8/c1-24-15-6-11(7-16(25-2)19(15)23)20-17(9-21)26-13-5-10-3-4-18(22)27-12(10)8-14(13)28-20/h3-8,17,20-21,23H,9H2,1-2H3
• InChI Key： GBLZBLJGCQTQMB-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C=CC(=O)O3)=CC=2OC(CO)C1C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 386.10016753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Molecular Weight: 386.4
• XLogP3: 2.1

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.054 g/l) (25 º C),
• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Coumarinolignans Coumarinolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Coumarinolignans

Additional information on Moluccanin

Recent Advances in the Study of Moluccanin (116521-73-4): A Promising Compound in Chemical Biology and Medicine

Moluccanin, a bioactive compound with the chemical identifier 116521-73-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This natural product, derived from certain plant species, exhibits a range of pharmacological properties, including anti-inflammatory, antioxidant, and potential anticancer activities. The growing interest in Moluccanin stems from its unique chemical structure and its ability to interact with multiple biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of Moluccanin. One notable study published in the Journal of Medicinal Chemistry (2023) employed high-throughput screening and molecular docking techniques to identify the compound's interactions with key enzymes involved in inflammatory pathways. The results revealed that Moluccanin selectively inhibits cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway, suggesting its potential as a novel anti-inflammatory agent.

Another groundbreaking research effort, detailed in a 2024 Nature Chemical Biology article, explored the anticancer properties of Moluccanin. Using a combination of in vitro and in vivo models, the researchers demonstrated that the compound induces apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The study also identified the activation of the p53 tumor suppressor pathway as a key mechanism contributing to Moluccanin's cytotoxic effects. These findings highlight the compound's potential as an adjunct therapy in oncology.

In addition to its therapeutic applications, recent advancements in synthetic chemistry have enabled the development of more efficient methods for the production and modification of Moluccanin. A 2023 study in Organic Letters reported a novel synthetic route that significantly improves the yield and purity of 116521-73-4, addressing previous challenges in large-scale production. This breakthrough is expected to facilitate further preclinical and clinical investigations of the compound.

The pharmacokinetic profile of Moluccanin has also been a subject of recent investigation. A 2024 publication in Drug Metabolism and Disposition presented comprehensive data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The study found that Moluccanin exhibits favorable oral bioavailability and a relatively long half-life, supporting its potential as an orally administered therapeutic agent. However, the researchers noted the need for further optimization to enhance its metabolic stability.

Looking ahead, the research community anticipates several key developments in the study of Moluccanin. Current clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results expected in late 2024. Additionally, ongoing structure-activity relationship (SAR) studies aim to develop derivatives of 116521-73-4 with improved potency and selectivity. These efforts, combined with advances in drug delivery systems, may soon position Moluccanin as a valuable addition to the pharmacopeia of bioactive natural products.

In conclusion, the recent surge in research on Moluccanin (116521-73-4) underscores its significant potential in chemical biology and medicine. From its diverse pharmacological activities to advancements in its synthesis and formulation, this compound represents an exciting frontier in drug discovery. As research progresses, Moluccanin may offer new therapeutic options for challenging medical conditions, particularly in the areas of inflammation and oncology.